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Compound of Interest

Compound Name:
5-(1,3-Dioxolan-2-YL)-2-thienyl

dodecyl ketone

CAS No.: 898772-02-6

Cat. No.: B1359363

Get Quote

Executive Summary
Thiophene-based ketones, particularly 2-acetylthiophene and 3-acetylthiophene, are ubiquitous

intermediates in the synthesis of pharmaceuticals (e.g., duloxetine analogues, NSAIDs) and

optoelectronic materials. While valuable as phenyl bioisosteres, these compounds possess a

distinct toxicological profile driven by metabolic bioactivation.

This guide moves beyond the standard Safety Data Sheet (SDS) to explain the mechanism of

toxicity—specifically the cytochrome P450-mediated formation of reactive S-oxides and

epoxides—and provides a self-validating framework for safe handling in research

environments.

Part 1: Chemical Nature & Structural Alerts[1]
Thiophene is an electron-rich, sulfur-containing heteroaromatic ring. When substituted with a

ketone (an electron-withdrawing group), the electron density of the ring is modulated, yet the

sulfur atom remains a critical site for oxidative attack.
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The "Structural Alert" Concept
In drug discovery, the thiophene moiety is classified as a "structural alert" for hepatotoxicity.[1]

[2] This does not preclude its use, but it necessitates rigorous safety protocols during early-

stage synthesis and scale-up.

Key Compounds of Interest:

Compound
CAS No.[3][4][5][6]
[7]

Structure
Description

Key Physical
Property

2-Acetylthiophene 88-15-3
Ketone at

-position

Low-melting

solid/liquid (mp 10-

12°C), Stench

3-Acetylthiophene 1468-83-3
Ketone at

-position

Solid (mp 57-61°C),

Stench

Part 2: Toxicological Mechanisms (The "Why")
Standard SDSs often list "Acute Toxicity" without explaining the causality. The toxicity of

thiophene-based ketones is largely metabolic, occurring after absorption, primarily in the liver.

The Bioactivation Pathway
The primary driver of toxicity is Cytochrome P450 (CYP450) mediated oxidation. Unlike

benzene rings which are generally stable, the thiophene sulfur is nucleophilic.

S-Oxidation (Major Pathway): CYP450 attacks the sulfur lone pair, forming a Thiophene-S-

oxide. This intermediate is an electrophilic Michael acceptor. It can dimerize (Diels-Alder) or,

more dangerously, covalently bind to cysteine residues on hepatic proteins, leading to

immune-mediated hepatitis or direct necrosis.

Epoxidation (Competitive Pathway): Oxidation of the C=C double bond forms a Thiophene

Epoxide. This is highly unstable and rapidly rearranges to a thiolactone or reacts with cellular

macromolecules.
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Visualization of Metabolic Toxicity
The following diagram illustrates the bifurcation between detoxification (Glutathione) and

toxicity (Protein Adduction).
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Caption: Figure 1. Metabolic bioactivation pathways of thiophene ketones. The balance

between GSH conjugation and protein adduction determines toxicity severity.

Part 3: SDS Analysis & Hazard Classification
Regulatory classifications vary by jurisdiction and purity. Below is a synthesis of data from

major global suppliers (Fisher, TCI, CDH) highlighting the most conservative safety thresholds.

Comparative Hazard Table
Hazard Class

2-Acetylthiophene (CAS
88-15-3)

3-Acetylthiophene (CAS
1468-83-3)

Acute Oral

H300: Fatal if swallowed

(Source: CDH) Note: Some

sources list H302 (Harmful)

H302: Harmful if swallowed

Acute Dermal
H311: Toxic in contact with

skin

H312: Harmful in contact with

skin

Inhalation H331: Toxic if inhaled H332: Harmful if inhaled

Sensitization Potential Skin Sensitizer Irritant (H315/H319)
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Critical Insight: 2-Acetylthiophene is frequently classified more severely (Category 2/3) than its

3-isomer (Category 4). Treat 2-acetylthiophene as a high-potency poison.

Signal Word & Precautionary Statements
Signal Word:DANGER (for 2-acetylthiophene)

Key P-Statements:

P280: Wear protective gloves/protective clothing/eye protection.[7][8]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER.[6]

P310: Immediately call a POISON CENTER or doctor/physician (if inhaled/dermal

exposure occurs).[7]

Part 4: Risk Mitigation & Handling Protocols
This section provides a self-validating workflow. "Self-validating" means the protocol includes

checks to ensure safety measures are working before the experiment proceeds.

Engineering Controls & PPE[5]
Ventilation: All handling must occur in a certified chemical fume hood. Thiophene derivatives

have a low odor threshold and "stench" characteristics.

Glove Permeation: Standard nitrile gloves may offer insufficient protection against prolonged

contact with aromatic ketones.

Recommendation: Double-gloving (Nitrile over Laminate) or Silver Shield® gloves for pure

substance handling.

Respiratory: If solid dust is generated (3-acetylthiophene), use a P3/N95 particulate filter.

Experimental Workflow: The "Red Flag" Protocol
Use this decision tree to assess risk before synthesis.
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Start: Handling Thiophene Ketones

Quantity > 100mg?

Standard Fume Hood
Nitrile Gloves

No

High Hazard Protocol

Yes

1. Double Glove (Laminate)
2. Prepare 10% Bleach Bath

3. Notify Lab Mate

Odor Check:
Can you smell it?

STOP: Containment Breach
Evacuate & Ventilate

Yes (Sulphur smell)

Proceed with Synthesis

No

Click to download full resolution via product page

Caption: Figure 2. Operational safety decision tree. The 'Odor Check' serves as a sensory

validation of containment integrity.

Decontamination & Waste
Thiophene ketones are lipophilic and persistent.
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Glassware: Do not wash immediately in the open sink. Rinse with acetone -> collect acetone

in halogenated waste -> soak in a 10% bleach solution (oxidizes the sulfur, reducing odor

and reactivity) -> wash with soap and water.

Spills: Adsorb with vermiculite. Do not use paper towels alone (rapid evaporation). Pack in a

sealed bag immediately to contain stench.

Part 5: Emergency Response
Ingestion: Do NOT induce vomiting. The lipophilic nature allows rapid absorption. Immediate

transport to ER. Mention "Aromatic Ketone / Thiophene derivative" to medical personnel;

suggest monitoring for liver function (ALT/AST) due to potential CYP bioactivation.

Skin Contact: Wash with soap and water for 15 minutes. Self-Validation: If the skin still

smells of sulfur after washing, the compound is still present in the stratum corneum.

Continue washing or use a polyethylene glycol (PEG) based cleanser if available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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